Cas no 868370-97-2 (N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methylbenzamide)

• Product Name: N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methylbenzamide
• CAS No: 868370-97-2
• MF: C₁₆H₁₂F₂N₂OS
• MW: 318.341089248657
• CID: 5801561
• PubChem ID: 2151027
• Update Time: 2025-06-22

N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• LFZMEUUJHYCDTP-MNDPQUGUSA-N
• Benzamide, N-(4,6-difluoro-3-methyl-2(3H)-benzothiazolylidene)-4-methyl-
• 868370-97-2
• (Z)-N-(4,6-difluoro-3-methylbenzo[d]thiazol-2(3H)-ylidene)-4-methylbenzamide
• N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-4-methylbenzamide
• N-[(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-4-methylbenzamide
• AKOS024611104
• F1814-1509
• N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methylbenzamide

• Inchi： 1S/C16H12F2N2OS/c1-9-3-5-10(6-4-9)15(21)19-16-20(2)14-12(18)7-11(17)8-13(14)22-16/h3-8H,1-2H3
• InChI Key： LFZMEUUJHYCDTP-UHFFFAOYSA-N
• SMILES： C(N=C1N(C)C2=C(F)C=C(F)C=C2S1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 318.06384051g/mol
• Monoisotopic Mass: 318.06384051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 58Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 448.1±55.0 °C(Predicted)
• pka: -2.38±0.20(Predicted)

Additional information on N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methylbenzamide

Introduction to N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methylbenzamide (CAS No. 868370-97-2)

N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methylbenzamide, identified by its CAS number 868370-97-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural features and potential applications in medicinal chemistry and drug development. The presence of multiple fluorine atoms, a benzothiazole core, and an amide functional group makes it a promising candidate for further investigation.

The benzothiazole scaffold is a well-known pharmacophore in medicinal chemistry, often found in bioactive molecules with diverse biological activities. The specific substitution pattern in N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methylbenzamide, particularly the Z-configuration of the double bond and the fluoro substituents, contributes to its distinct chemical properties and biological interactions. These features are crucial in determining its efficacy and selectivity in biological systems.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and binding affinity. The fluorine atoms in this molecule are strategically positioned to interact with biological targets, potentially improving the compound's pharmacokinetic profile. This has made N-(2Z)-4,6-difluoro-3-methyl-2,3-dihydro-< strong >1,3-benzothiazol strong >- < strong >2-ylidene strong > - < strong >4-methylbenzamide strong > a subject of extensive research in the quest for novel therapeutic agents.

The synthesis of this compound involves intricate organic transformations that highlight the expertise required in pharmaceutical chemistry. The construction of the benzothiazole ring system followed by the introduction of fluorine substituents and the formation of the amide linkage are critical steps that require precise control. Advanced synthetic methodologies have been employed to achieve high yields and purity, ensuring that the final product is suitable for further biological evaluation.

The biological activity of N-(Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methylbenzamide has been explored in various preclinical studies. Initial findings suggest that this compound exhibits promising properties as an inhibitor of certain enzymes involved in inflammatory pathways. The fluoro substituents are believed to enhance binding affinity by increasing lipophilicity and reducing metabolic degradation. Additionally, the benzothiazole core is known to interact with specific amino acid residues in target proteins, modulating their activity.

In a recent study published in a leading pharmaceutical journal, researchers investigated the potential of this compound as an anti-inflammatory agent. The study demonstrated that N-(Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-4-methylbenzamide effectively suppressed the production of pro-inflammatory cytokines in vitro. This was achieved by inhibiting key signaling pathways that lead to inflammation. The results were particularly encouraging given the rising prevalence of chronic inflammatory diseases worldwide.

The structural features of N-(Z)-4,6-difluoro-3-methyl-2,3-dihydro-1,3-benzothiazol - 2 - ylidene - 4 - methylbenzamide also make it an attractive scaffold for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its biological activity and optimize its pharmacokinetic properties. This flexibility is crucial in drug development pipelines where lead optimization is a critical step.

The synthesis and characterization of this compound have also contributed to advancements in computational chemistry and molecular modeling techniques. These tools have been instrumental in predicting the binding mode of N-(Z) - 4 , 6 - difluoro - 3 - methyl - 2 , 3 - dihydro - 1 , 3 - benzothiazol em > em > em > em > em > em > em > em > em > em > em > p > < p > Future studies are planned to evaluate the efficacy of N-( Z ) - 4 , 6 - difluoro - 3 - methyl - 2 , 3 - dihydro Benzothiazol Benzthiazole Benzthiazole Benzthiazole Benzthiazole Benzthiazole Benzthiazole Benzthiazole Benzthiazole Benzthiazole . These investigations will include both preclinical trials and clinical studies to assess its safety and therapeutic potential. The results are expected to provide valuable insights into its potential as a novel therapeutic agent.